Cas no 2229582-65-2 (1-(4-bromo-2-nitrophenyl)-2-chloroethan-1-ol)

• Product Name: 1-(4-bromo-2-nitrophenyl)-2-chloroethan-1-ol
• CAS No: 2229582-65-2
• MF: C₈H₇BrClNO₃
• MW: 280.503080606461
• CID: 6599654
• PubChem ID: 165777107
• Update Time: 2025-10-29

1-(4-bromo-2-nitrophenyl)-2-chloroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-nitrophenyl)-2-chloroethan-1-ol
• EN300-1924908
• 2229582-65-2

• Inchi： 1S/C8H7BrClNO3/c9-5-1-2-6(8(12)4-10)7(3-5)11(13)14/h1-3,8,12H,4H2
• InChI Key： YGUQLXDHVNSNDX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C(CCl)O

Computed Properties

• Exact Mass: 278.92978g/mol
• Monoisotopic Mass: 278.92978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Additional information on 1-(4-bromo-2-nitrophenyl)-2-chloroethan-1-ol

1-(4-Bromo-2-Nitrophenyl)-2-Chloroethan-1-ol: A Comprehensive Overview

The compound 1-(4-bromo-2-nitrophenyl)-2-chloroethan-1-ol (CAS No. 2229582-65-2) is a highly specialized organic molecule with a complex structure that has garnered significant attention in various scientific domains. This compound, characterized by its bromine, nitro, and chloro substituents, exhibits unique chemical properties that make it a valuable subject for research and development in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of 1-(4-bromo-2-nitrophenyl)-2-chloroethan-1-ol in the synthesis of advanced materials. Researchers have explored its role as an intermediate in the production of high-performance polymers, where its ability to undergo controlled polymerization has been exploited to create materials with enhanced mechanical and thermal stability. This compound's versatility in reacting under different conditions has opened new avenues for its application in the development of lightweight composites and high-strength fibers.

In the pharmaceutical industry, 1-(4-bromo-2-nitrophenyl)-2-chloroethan-1-ol has been investigated for its potential as a precursor in drug synthesis. Its unique substitution pattern allows for the creation of bioactive molecules with specific pharmacokinetic properties. For instance, studies have shown that derivatives of this compound can exhibit anti-inflammatory and antioxidant activities, making them promising candidates for the development of novel therapeutic agents.

The environmental impact of 1-(4-bromo-2-nitrophenyl)-2-chloroethan-1-ol has also been a topic of recent research. Scientists have examined its biodegradation pathways under various environmental conditions, revealing that it can undergo rapid transformation in aerobic environments. This finding is significant for understanding its ecological footprint and ensuring sustainable practices in its production and use.

From a synthetic chemistry perspective, the preparation of 1-(4-bromo-2-nitrophenyl)-2-chloroethan-1-ol involves a series of multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield rates. These developments underscore the importance of continuous innovation in chemical synthesis to meet the growing demand for complex organic molecules.

In conclusion, 1-(4-bromo-2-nitrophenyl)-2-chloroethan-1-ol (CAS No. 2229582-65-2) stands as a testament to the intricate interplay between chemical structure and functionality. Its diverse applications across multiple industries highlight its significance as a key player in modern chemistry research. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in shaping future technological advancements.